Cas no 1587388-59-7 ((3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone)

• Product Name: (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone
• CAS No: 1587388-59-7
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 4774886
• Update Time: 2025-10-30

(3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone
• (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone

• Inchi： 1S/C12H16FN3O/c13-11-4-10(6-15-7-11)12(17)16-3-1-2-9(5-14)8-16/h4,6-7,9H,1-3,5,8,14H2
• InChI Key： ZNPUVFMVLRIVFH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(N1CCCC(CN)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 0.2
• Topological Polar Surface Area: 59.2

Additional information on (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone

Comprehensive Overview of (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone (CAS No. 1587388-59-7)

The compound (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone, identified by its CAS No. 1587388-59-7, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine core with a 5-fluoropyridine moiety, linked via a methanone bridge. Such structural attributes make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles, such as 5-fluoropyridine, due to their enhanced metabolic stability and bioavailability. The presence of the aminomethyl group in this compound further enhances its potential as a bioactive scaffold, enabling interactions with various biological targets. Researchers are particularly interested in its application for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating specific receptors or enzymes is critical.

From a synthetic perspective, CAS No. 1587388-59-7 exemplifies modern trends in fragment-based drug design. Its synthesis often involves multi-step organic reactions, including amide coupling and reductive amination, to achieve high purity and yield. The compound's logP and solubility profiles are also optimized for blood-brain barrier (BBB) penetration, a key consideration for CNS-targeted therapeutics.

In the context of AI-driven drug discovery, this molecule has been flagged in computational screenings for its potential to bind with G-protein-coupled receptors (GPCRs). The integration of machine learning and quantitative structure-activity relationship (QSAR) models has accelerated its evaluation, reducing the time and cost associated with traditional high-throughput screening. This aligns with the growing demand for cost-effective drug development strategies in the pharmaceutical industry.

Another area of interest is the compound's potential role in precision medicine. Its structural versatility allows for derivatization, enabling researchers to fine-tune its pharmacological properties for specific patient populations. This is particularly relevant given the rising focus on personalized therapeutics and biomarker-driven treatments in oncology and neurology.

Environmental and green chemistry considerations are also paramount. The synthesis of 1587388-59-7 has been optimized to minimize hazardous byproducts, reflecting the industry's shift toward sustainable practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of pharmaceutical manufacturing.

In summary, (3-(Aminomethyl)piperidin-1-yl)(5-fluoropyridin-3-yl)methanone (CAS No. 1587388-59-7) represents a cutting-edge example of how structural innovation and computational advancements are reshaping drug discovery. Its applications span CNS therapeutics, enzyme inhibition, and precision medicine, making it a molecule of significant interest for researchers and industry professionals alike.